Cas no 1447943-90-9 (1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 1447943-90-9
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• MDL: MFCD28119169
• CID: 4600438
• PubChem ID: 66774075
• Update Time: 2025-11-01

1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid
• 4,4-difluoro-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid
• XHC94390
• (rac)-4,4-difluoro-2-methyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• MFCD22566252
• (S)-1-Boc-4,4-difluoro-2-methylpyrrolidine-2-carboxylic Acid
• AKOS027255316
• MFCD23106091
• SCHEMBL705951
• MFCD28119169
• (R)-1-Boc-4,4-difluoro-2-methylpyrrolidine-2-carboxylic Acid
• 1-tert-butoxycarbonyl-4,4-difluoro-2-methyl-pyrrolidine-2-carboxylic acid
• Z3244745656
• 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylicacid
• SY296337
• SY344077
• 1447943-90-9
• EN300-268965
• AS-73182

• MDL： MFCD28119169
• Inchi： 1S/C11H17F2NO4/c1-9(2,3)18-8(17)14-6-11(12,13)5-10(14,4)7(15)16/h5-6H2,1-4H3,(H,15,16)
• InChI Key： JWWNJDSEXLKVLH-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C(C(=O)O)(C)C1)F

Computed Properties

• Exact Mass: 265.11256435g/mol
• Monoisotopic Mass: 265.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid

Introduction to 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid (CAS No. 1447943-90-9)

1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid, identified by its CAS number 1447943-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by its nitrogen-containing heterocyclic structure, which is a common motif in biologically active molecules. The presence of fluoro substituents and a tert-butoxycarbonyl (Boc) protecting group further enhances its utility in synthetic chemistry, particularly in the development of peptidomimetics and drug candidates.

The Boc group in the molecular structure serves as an effective protecting agent for amino functions, ensuring stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This feature makes 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid a valuable intermediate in the synthesis of more complex molecules, including protease inhibitors and other therapeutic agents. The fluoro substituents at the 4-position of the pyrrolidine ring contribute to the compound's metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyrrolidines due to their role in enhancing pharmacokinetic properties of drug candidates. Studies have demonstrated that fluorine atoms can influence molecular interactions with biological targets, leading to improved efficacy and reduced toxicity. For instance, fluorinated pyrrolidines have been incorporated into antiviral and anticancer agents, where their electronic properties modulate binding to enzymes and receptors. The specific arrangement of substituents in 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid positions it as a promising building block for such applications.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that the fluoro groups enhance hydrophobicity, which can be advantageous for blood-brain barrier penetration. Additionally, the Boc-protected carboxylic acid moiety allows for facile coupling with other functional groups via amide bond formation, a common strategy in peptide synthesis. This versatility makes 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid a valuable asset in drug discovery pipelines.

The synthesis of this compound involves multi-step organic transformations, starting from commercially available precursors. Key steps include nucleophilic substitution reactions to introduce the fluoro and methyl groups, followed by protection-deprotection strategies to handle the amino functions. The use of palladium-catalyzed cross-coupling reactions has been explored to enhance yields and selectivity. These synthetic methodologies align with current trends toward greener chemistry, emphasizing atom economy and minimal waste generation.

In clinical research, derivatives of pyrrolidine-based compounds have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structural features of 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid make it a candidate for designing novel therapeutics that target specific enzymatic pathways involved in these conditions. Preliminary data suggest that modifications at the 2-position of the pyrrolidine ring can fine-tune pharmacological properties, leading to enhanced receptor binding or reduced off-target effects.

The role of fluorine atoms in modulating bioactivity cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. For example, fluoroquinolones are widely used antibiotics that rely on fluorine substitution for their efficacy. Similarly, 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid could serve as a scaffold for developing next-generation antibiotics or antivirals capable of overcoming resistance mechanisms.

Industrial applications of this compound are also emerging. Pharmaceutical companies are increasingly adopting custom synthesis services to meet the demand for specialized intermediates like 1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid. Contract research organizations (CROs) play a crucial role in providing high-purity materials tailored to specific research needs. The scalability of its synthesis ensures that researchers can access sufficient quantities for both preclinical studies and commercial production.

Future directions in the study of this compound may include exploring its role in peptidomimetic design. Peptides are attractive therapeutic candidates due to their biological specificity but often suffer from poor bioavailability and stability. By replacing certain amino acids with non-peptide analogs derived from fluorinated pyrrolidines, researchers aim to create molecules that retain activity while overcoming these limitations. The Boc-protection group also facilitates late-stage modifications, allowing for rapid diversification of molecular libraries during hit identification campaigns.

The impact of computational tools on synthetic planning cannot be ignored either. Software packages like MOE (Molecular Operating Environment) and Schrodinger suite enable virtual screening and de novo design processes that accelerate discovery timelines. These platforms integrate knowledge-based filters with quantum mechanical calculations to predict optimal synthetic routes before experimental validation is undertaken.

In conclusion,1-(tert-Butoxycarbonyl)-4,4-difluoro-2-methylpyrrolidine-2-carboxylic acid (CAS No. 1447943-90-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications across multiple therapeutic areas including oncology,neurology,and infectious diseases management Its development underscores ongoing efforts within academia industry toward creating innovative solutions through rational molecular design coupled advanced synthetic methodologies As research progresses this compound will likely continue evolving into more sophisticated derivatives offering new opportunities improve human health outcomes worldwide